![molecular formula C24H32N2O4 B6140369 N-(2,4-dimethoxybenzyl)-3-[1-(3-hydroxybenzyl)-3-piperidinyl]propanamide](/img/structure/B6140369.png)
N-(2,4-dimethoxybenzyl)-3-[1-(3-hydroxybenzyl)-3-piperidinyl]propanamide
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Overview
Description
N-(2,4-dimethoxybenzyl)-3-[1-(3-hydroxybenzyl)-3-piperidinyl]propanamide, commonly known as DHPAA, is a synthetic compound that has been studied extensively for its potential applications in scientific research. This compound is a derivative of piperidine and has been found to have several interesting properties that make it a valuable tool for researchers in various fields.
Mechanism of Action
DHPAA is known to act as an agonist at the sigma-1 receptor, which is a protein that is involved in several cellular processes, including cell survival, differentiation, and proliferation. DHPAA has been found to modulate the activity of this receptor in a dose-dependent manner, leading to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
DHPAA has been found to have several interesting biochemical and physiological effects. It has been shown to increase the production of reactive oxygen species (ROS) in cells, which can lead to oxidative stress and cell death. DHPAA has also been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DHPAA in lab experiments is its high potency and selectivity for the sigma-1 receptor. This makes it a valuable tool for studying the role of this receptor in various cellular processes. However, one limitation of using DHPAA is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving DHPAA. One area of interest is the potential use of DHPAA as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Another area of interest is the development of new sigma-1 receptor agonists that are more potent and selective than DHPAA. Finally, further studies are needed to fully understand the mechanisms underlying the biochemical and physiological effects of DHPAA and its potential applications in scientific research.
Synthesis Methods
The synthesis of DHPAA involves several steps, including the reaction of piperidine with 3-hydroxybenzaldehyde to form a Schiff base intermediate. This intermediate is then reduced using sodium borohydride to form the corresponding amine. The amine is then reacted with 2,4-dimethoxybenzyl chloride to form the final product, DHPAA.
Scientific Research Applications
DHPAA has been studied extensively for its potential applications in scientific research. It has been found to have several interesting properties that make it a valuable tool for researchers in various fields. Some of the areas where DHPAA has been studied include:
properties
IUPAC Name |
N-[(2,4-dimethoxyphenyl)methyl]-3-[1-[(3-hydroxyphenyl)methyl]piperidin-3-yl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N2O4/c1-29-22-10-9-20(23(14-22)30-2)15-25-24(28)11-8-18-6-4-12-26(16-18)17-19-5-3-7-21(27)13-19/h3,5,7,9-10,13-14,18,27H,4,6,8,11-12,15-17H2,1-2H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOKIZARCQIWRJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CNC(=O)CCC2CCCN(C2)CC3=CC(=CC=C3)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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